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Compound of Interest

4-Fluoro-3-(trifluoromethyl)benzyl
Compound Name:
bromide

Cat. No.: B061618

An In-Depth Technical Guide to 4-Fluoro-3-(trifluoromethyl)benzyl bromide (CAS No.
184970-26-1)

Introduction: A Key Fluorinated Building Block

4-Fluoro-3-(trifluoromethyl)benzyl bromide is a specialized halogenated aromatic compound
that serves as a critical building block in modern synthetic chemistry. Its structure, featuring
both a fluorine atom and a trifluoromethyl (CF3) group on the benzene ring, makes it a highly
valuable reagent, particularly in the fields of medicinal chemistry and materials science. The
strategic placement of these electron-withdrawing groups profoundly influences the molecule's
reactivity and imparts unique properties to the final products synthesized from it.

The trifluoromethyl group is a cornerstone in drug design, known to enhance key
pharmacokinetic properties such as metabolic stability, lipophilicity, and receptor binding affinity.
[1][2][3] The additional fluorine atom further modulates the electronic environment and can
improve properties like pKa and membrane permeability. This guide offers a comprehensive
overview for researchers and drug development professionals, detailing the compound's
properties, synthesis, reactivity, applications, and essential handling protocols.

Part 1: Physicochemical and Structural Properties

The fundamental characteristics of 4-Fluoro-3-(trifluoromethyl)benzyl bromide are
summarized below. These properties are essential for its use in designing synthetic routes and
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ensuring safe laboratory handling.

Chemical Structure

Caption: Structure of 4-Fluoro-3-(trifluoromethyl)benzyl bromide.

Key Properties

Property Value Source(s)
CAS Number 184970-26-1 [4][51[61[7]
Molecular Formula CsHsBrFa [415118]
Molecular Weight 257.02 g/mol [41[6]
Appearance Clear, colorless liquid [6]
Boiling Point 203.7 °C [5]
Purity Typically 297% 41071
4-(Bromomethyl)-1-fluoro-2-
(trifluoromethyl)benzene, 5-
Synonyms [61[7]
(Bromomethyl)-2-
fluorobenzotrifluoride
MDL Number MFCD00061177 51171
Hazard Corrosive [519]

Part 2: Synthesis and Chemical Reactivity
Synthetic Approach

While specific, proprietary industrial syntheses may vary, 4-Fluoro-3-(trifluoromethyl)benzyl

bromide can be reliably prepared from its corresponding toluene derivative, 4-fluoro-3-

(trifluoromethyl)toluene, via a free-radical bromination reaction. This standard method typically

employs N-Bromosuccinimide (NBS) as the bromine source and a radical initiator like

Azobisisobutyronitrile (AIBN) or benzoyl peroxide under thermal or photochemical conditions.
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Free-Radical Bromination.."
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Reaction Setup

1. Add Amine & Solvent
to dry flask under N2

2. Add Base (K2COs3)

Stir 15 min

3. Add Benzyl Bromide
Dropwise

Reaction & Monitoring

4. Stir at RT or Heat

5. Monitor by TLC

Work-up & [Purification

(6. Filter & Concentrate)

7. Aqueous Work-up
(Wash, Dry, Concentrate)

R-CHz-Br Nu~
(Benzylic Bromide) (Nucleophile)

[NU---CH2(R)---Br]- ‘;
(Sn2 Transition State) | G_ Column Chromatograph))

/ \_‘eavmg Group Departure

R-CH2-Nu

Pure Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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